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celiprolol FD celiprolol FD
Brand Name: Vulcanchem
CAS No.: 149825-34-3
VCID: VC0114449
InChI: InChI=1S/C23H32F7N3O4.HI/c1-7-32(8-2)19(36)31-15-9-10-18(17(11-15)14(3)34)37-13-16(35)12-33(20(4,5)6)23(29,30)21(24,25)22(26,27)28;/h9-11,16,35H,7-8,12-13H2,1-6H3,(H,31,36);1H
SMILES: CCN(CC)C(=O)NC1=CC(=C(C=C1)OCC(CN(C(C)(C)C)C(C(C(F)(F)F)(F)F)(F)F)O)C(=O)C.I
Molecular Formula: C23H33F7IN3O4
Molecular Weight: 675.427

celiprolol FD

CAS No.: 149825-34-3

Main Products

VCID: VC0114449

Molecular Formula: C23H33F7IN3O4

Molecular Weight: 675.427

celiprolol FD - 149825-34-3

CAS No. 149825-34-3
Product Name celiprolol FD
Molecular Formula C23H33F7IN3O4
Molecular Weight 675.427
IUPAC Name 3-[3-acetyl-4-[3-[tert-butyl(1,1,2,2,3,3,3-heptafluoropropyl)amino]-2-hydroxypropoxy]phenyl]-1,1-diethylurea;hydroiodide
Standard InChI InChI=1S/C23H32F7N3O4.HI/c1-7-32(8-2)19(36)31-15-9-10-18(17(11-15)14(3)34)37-13-16(35)12-33(20(4,5)6)23(29,30)21(24,25)22(26,27)28;/h9-11,16,35H,7-8,12-13H2,1-6H3,(H,31,36);1H
Standard InChIKey OXYLBKGTZDTDCL-UHFFFAOYSA-N
SMILES CCN(CC)C(=O)NC1=CC(=C(C=C1)OCC(CN(C(C)(C)C)C(C(C(F)(F)F)(F)F)(F)F)O)C(=O)C.I
Synonyms celiprolol FD
Last Modified Aug 20 2021
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